2,3-dichloro-6-methoxybenzoic acid
Overview
Description
Dicamba (3,6-dichloro-2-methoxybenzoic acid) is a selective systemic herbicide first registered in 1967 . It is a chlorinated derivative of o-anisic acid and is used as a herbicide to control and remove broad leaf weeds in various crop fields . It is also used in railway embankments, drainages, and gardens .
Synthesis Analysis
The synthesis of Dicamba involves a chlorination reaction on 2,6-dichlorotoluene and chlorine under a reaction condition of 50-250°C . The reaction is catalyzed by phosphorus pentachloride and light . The product, 2,6-dichloro dchlorobenzyl, is then added to an acidic solvent and zinc chloride in a hydrolysis nitrilation kettle . A hydrolysis reaction is performed under a heating reflux condition to prepare the 2,6-dichlorobenzaldehyde .Molecular Structure Analysis
The molecular structure of Dicamba is represented by the chemical formula C8H6Cl2O3 . It has a molar mass of 221.03 g·mol−1 .Chemical Reactions Analysis
Dicamba is readily absorbed by roots, stems, and foliage and then translocated to other plant parts . It disrupts transport systems and interferes with nucleic acid metabolism .Physical And Chemical Properties Analysis
Dicamba appears as a white crystalline solid . It has a density of 1.57 and a melting point of 114 to 116°C . Its solubility in water is low, but it is soluble in acetone (810 g/L) and ethanol (922 g/L) .Scientific Research Applications
Environmental and Agricultural Applications
Mineralization in Water Treatment : 2,3-Dichloro-6-Methoxybenzoic acid, also known as dicamba, is studied for its mineralization in water treatment. Electro-Fenton and photoelectro-Fenton methods have shown promising results in the degradation of dicamba, converting it into harmless compounds like CO2 and chloride ions (Brillas, Baños, & Garrido, 2003).
Herbicide Transport and Degradation in Soil : Research on the degradation and transport of dicamba in soils like clay and loamy soils has been conducted to understand its environmental impact. Such studies help in assessing the potential risks of dicamba in agriculture and its presence in groundwater (Comfort, Inskeep, & Macur, 1992).
Photocatalytic Degradation : The effectiveness of photocatalytic treatments using TiO2 dispersions for degrading dicamba in water has been explored. This method shows potential for environmental protection by reducing herbicide levels in agricultural runoff (Bianco-Prevot et al., 2001).
Chemical Synthesis and Analysis
Synthesis of Dicamba Ester : Research on the synthesis of dicamba ester using magnesium oxide as a catalyst presents a green and efficient method for producing this key intermediate in herbicide production (Deshmukh & Yadav, 2017).
Analytical Techniques for Herbicide Detection : Innovative methods like surfactant assisted electromembrane extraction coupled with capillary electrophoresis have been developed for the detection of dicamba in water samples. This enhances the understanding of its distribution and concentration in the environment (Bagheri, Fakhari, & Sahragard, 2016).
Molecular and Genetic Research
- Genomic Instability Studies : Studies on the genotoxic effects of dicamba on plants, such as Phaseolus vulgaris, help in understanding its impact at the genetic level, informing safe agricultural practices (Aydin et al., 2017).
Mechanism of Action
- The compound’s primary mode of action involves disrupting transport systems and interfering with nucleic acid metabolism .
- By acting as an auxin mimic, dicamba disrupts normal growth and development in susceptible plants. It leads to uncontrolled cell division, elongation, and differentiation, ultimately causing plant death .
- The herbicide’s impact on cell division, elongation, and differentiation occurs through altered gene expression and protein synthesis .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Safety and Hazards
Dicamba is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system . It is also harmful if swallowed .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dichloro-6-methoxybenzoic acid involves the chlorination of 2,6-dimethoxybenzoic acid followed by methylation and further chlorination.", "Starting Materials": [ "2,6-dimethoxybenzoic acid", "phosphorus pentachloride", "thionyl chloride", "methanol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "2,6-dimethoxybenzoic acid is reacted with phosphorus pentachloride and thionyl chloride to form 2,6-dichlorobenzoic acid.", "2,6-dichlorobenzoic acid is then reacted with methanol and sodium hydroxide to form 2,6-dichloro-3-methoxybenzoic acid.", "Finally, 2,6-dichloro-3-methoxybenzoic acid is reacted with hydrochloric acid to form 2,3-dichloro-6-methoxybenzoic acid." ] } | |
CAS RN |
55776-06-2 |
Product Name |
2,3-dichloro-6-methoxybenzoic acid |
Molecular Formula |
C8H6Cl2O3 |
Molecular Weight |
221 |
Purity |
95 |
Origin of Product |
United States |
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